![molecular formula C20H25N3O2 B247934 N-(3-methoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide](/img/structure/B247934.png)
N-(3-methoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide (MPMP) is a chemical compound that belongs to the class of piperazine derivatives. It has been studied extensively for its potential therapeutic applications in various diseases, including depression, anxiety, and schizophrenia. The purpose of
Mechanism of Action
The exact mechanism of action of N-(3-methoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide is not fully understood. However, it is believed to act as a partial agonist at dopamine D2 and serotonin 5-HT1A receptors, while also inhibiting the reuptake of serotonin and norepinephrine. This leads to an increase in the levels of these neurotransmitters in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal studies. It has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. This compound has also been shown to decrease the levels of corticosterone, a stress hormone, in animal models, which may contribute to its anxiolytic effects.
Advantages and Limitations for Lab Experiments
N-(3-methoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has several advantages for lab experiments. It has been shown to exhibit good oral bioavailability and a long half-life, which makes it suitable for chronic dosing studies. This compound has also been shown to have low toxicity and few side effects in animal models. However, the limitations of this compound include its limited solubility in aqueous solutions, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of N-(3-methoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide. One potential direction is to investigate its potential therapeutic applications in other diseases, such as Parkinson's disease and Alzheimer's disease. Another potential direction is to study its potential application in drug abuse treatment, particularly in the context of opioid addiction. Further studies are also needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anxiolytic, antidepressant, and antipsychotic effects in animal models. This compound has several advantages for lab experiments, including good oral bioavailability and low toxicity. However, its limited solubility in aqueous solutions may limit its use in certain experimental settings. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.
Synthesis Methods
The synthesis of N-(3-methoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide involves the reaction of 3-methoxybenzoyl chloride with 1-(4-phenylpiperazin-1-yl)propan-2-amine in the presence of a base such as triethylamine. The resulting product is purified by recrystallization and characterized by various spectroscopic techniques such as NMR and IR.
Scientific Research Applications
N-(3-methoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been extensively studied for its potential therapeutic applications in various diseases, including depression, anxiety, and schizophrenia. It has been shown to exhibit anxiolytic, antidepressant, and antipsychotic effects in animal models. This compound has also been studied for its potential application in drug abuse treatment due to its ability to modulate dopamine and serotonin neurotransmitter systems.
properties
Molecular Formula |
C20H25N3O2 |
---|---|
Molecular Weight |
339.4 g/mol |
IUPAC Name |
N-(3-methoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide |
InChI |
InChI=1S/C20H25N3O2/c1-25-19-9-5-6-17(16-19)21-20(24)10-11-22-12-14-23(15-13-22)18-7-3-2-4-8-18/h2-9,16H,10-15H2,1H3,(H,21,24) |
InChI Key |
RKCXQHBLFWWRPA-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3 |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.